Cas no 1804168-78-2 (1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one
• CAS No: 1804168-78-2
• MF: C₁₀H₈BrF₂IO
• MW: 388.97520160675
• CID: 4972369
• Update Time: 2025-05-22

1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one

• Inchi： 1S/C10H8BrF2IO/c1-5(15)9(11)7-3-2-6(10(12)13)4-8(7)14/h2-4,9-10H,1H3
• InChI Key： XCUDAZMRMJXVRD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C=CC=1C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one

1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one, also known by its CAS Registry Number 1804168-78-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a bromine atom, a difluoromethyl group, and an iodine atom, all attached to a propanone backbone. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The molecular structure of 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one is particularly intriguing due to the presence of multiple halogen atoms. The bromine and iodine atoms are strategically positioned on the aromatic ring, which not only enhances the compound's stability but also introduces unique electronic properties. Recent studies have demonstrated that this compound exhibits remarkable reactivity in cross-coupling reactions, making it an invaluable precursor in the synthesis of complex molecules with potential pharmaceutical applications.

One of the most notable advancements in the study of this compound involves its application in drug discovery. Researchers have utilized 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one as a key intermediate in the development of novel kinase inhibitors. These inhibitors have shown promise in targeting specific enzymes involved in cancer progression, thereby opening new avenues for therapeutic intervention.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its ability to undergo various types of polymerization reactions has led to the development of advanced polymeric materials with tailored properties. For instance, recent investigations have highlighted its potential as a precursor for synthesizing high-performance polymers with applications in electronics and optoelectronics.

The synthesis of 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of difluoromethyl and iodine groups into the aromatic ring is achieved through a combination of nucleophilic substitution and electrophilic aromatic substitution reactions. These steps are critical in determining the final product's structural integrity and reactivity.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent studies have shown that under specific conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation into less harmful byproducts. This information is crucial for developing sustainable practices in its production and disposal.

In conclusion, 1-Bromo-1-(4-(difluoromethyl)-2-iodophenyl)propan-2-one stands out as a versatile and multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with its reactivity and versatility, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and beyond.